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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Technical Guide: N-(2-Bromophenyl)-3-
phenylprop-2-enamide

Synthetic Utility & Pharmacological Potential[1][2]
Executive Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as N-(2-
bromophenyl)cinnamamide) represents a "privileged scaffold" in medicinal chemistry. It serves
a dual function:

e Synthetic Linchpin: It is the critical precursor for the palladium-catalyzed synthesis of
quinolin-2(1H)-ones, a heterocyclic core found in FDA-approved therapeutics (e.g.,
Carteolol, Brexpiprazole).

» Bioactive Pharmacophore: As a Michael acceptor with a lipophilic halogen handle, it exhibits
intrinsic anticancer (EGFR inhibition) and anticonvulsant properties.
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This guide details the chemical architecture, the mechanistic pathways for its cyclization, and
its direct biological applications.

Part 1: Chemical Architecture & Synthesis[3][4][5]

The molecule consists of a cinnamoyl backbone coupled to a 2-bromoaniline. Its reactivity is
defined by two electrophilic sites:

e The

-Unsaturated Amide: A Michael acceptor capable of covalent bond formation with cysteine
thiols.

e The Aryl Bromide: A site for oxidative addition by transition metals (Pd, Cu), enabling cross-
coupling or cyclization.

Synthesis Protocol (Schotten-Baumann Conditions)

While coupling agents (EDC/HOBt) can be used, the acid chloride method remains the
standard for scale and purity.

Reagents: Cinnamoyl chloride, 2-bromoaniline, Pyridine (or Triethylamine), Dichloromethane
(DCM).

Reactants Solvent System Reaction Workup Product
Cinnamoyl Chloride DCM (0°C) P Stir 12h @ RT Acid Wash (1M HCI) N-(2-bromophenyl)cinnamamide
+ 2-Bromoaniline Base: Pyridine N-Acylation Recrystallization (EtOH) (White Needles)

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for high-purity isolation.

Part 2: The "Killer App" — Intramolecular Heck
Cyclization

The most significant application of N-(2-bromophenyl)cinnamamide is its conversion into
quinolin-2(1H)-ones via the intramolecular Mizoroki-Heck reaction. This transformation builds
the heterocyclic core essential for many antipsychotic and antiglaucoma drugs.
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Mechanistic Pathway

The reaction requires a Palladium(0) catalyst.[1] Unlike intermolecular Heck reactions, this
intramolecular variant is highly regioselective (forming the 6-membered ring) and entropically
favored.

o Oxidative Addition: Pd(0) inserts into the C-Br bond.
e Migratory Insertion: The aryl-Pd species inserts into the alkene double bond.

+ -Hydride Elimination: Elimination of Pd-H restores the double bond, yielding the quinolinone.

+ Reductive Elimination: Base regenerates Pd(0) from Pd(ll).

Migratory Insertion
Carbopalladation of Alkene

Precursor > Oxidative Addition Beta-Hydride Elimination
N-(2-bromophenyl)cinnamamide Pd(Il) Insertion into C-Br Formation of Quinolinone

Catalyst Regeneration
Base removes HX

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://connectjournals.com/file_html_pdf/3696801H_11_IJHC_4135_79-85a.pdf
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body-img#n-2-bromophenyl-3-phenylprop-2-enamide-potential-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Catalytic cycle for the formation of quinolin-2(1H)-ones.

Part 3: Biological Applications[1][4][6][7][8]

Beyond its role as an intermediate, the intact molecule exhibits potent biological activity.

1. Covalent Inhibition (Anticancer)

The cinnamamide motif acts as a "warhead" for covalent drugs. The

-carbon of the double bond is electrophilic.

o Target: Cysteine residues in the ATP-binding pockets of kinases (e.g., EGFR T790M
mutants).

e Mechanism: Michael addition forms an irreversible covalent bond, permanently disabling the
enzyme.

» Role of Bromine: The 2-bromo substituent provides steric bulk that forces the molecule into a
non-planar conformation (in solution), potentially improving selectivity for specific kinase
pockets compared to unsubstituted analogs.

2. Anticonvulsant Activity

Cinnamamides are structural analogs of Cinromide, a known anticonvulsant.

* SAR Insight: The hydrophobic 2-bromophenyl group enhances blood-brain barrier (BBB)
penetration (LogP ~4.0).

 Activity: Modulates voltage-gated sodium channels, stabilizing neuronal membranes.

Comparative Data Profile
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H-Bond Donors 1 (Amide NH) ) )

interaction
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Reactivity Michael Acceptor modification (PAINS alert if
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Part 4: Experimental Protocols
Protocol A: Synthesis of N-(2-bromophenyl)cinnamamide

This protocol minimizes side reactions and ensures E-isomer retention.

e Preparation: Dissolve 2-bromoaniline (10 mmol, 1.72 g) in anhydrous DCM (20 mL)
containing Pyridine (12 mmol, 1.0 mL). Cool to 0°C.

» Addition: Dropwise add Cinnamoyl Chloride (10 mmol, 1.66 g) dissolved in DCM (10 mL)
over 15 minutes.

» Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC
(Hexane:EtOAc 7:3).

o Workup: Wash organic layer with 1M HCI (2 x 20 mL) to remove pyridine, followed by sat.
NaHCOS3 and Brine.[2]

 Purification: Dry over MgSO4, concentrate, and recrystallize from Ethanol.
» Validation: 1H NMR should show a doublet at

7.8 (J=15.6 Hz) indicating trans geometry.

Protocol B: Intramolecular Heck Cyclization (Jeffery Conditions)
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Synthesis of 4-phenylquinolin-2(1H)-one.

Setup: In a pressure tube, combine N-(2-bromophenyl)cinnamamide (1.0 mmol), Pd(OAc)2
(5 mol%), PPh3 (10 mol%), and Tetrabutylammonium bromide (TBAB, 1.0 mmol).

Solvent: Add anhydrous DMF (5 mL) and Potassium Acetate (KOAc, 2.0 mmol).

Cyclization: Heat to 100-120°C for 12-24 hours under Argon.

Observation: The reaction is complete when the starting material spot disappears on TLC
and a highly fluorescent blue spot (characteristic of quinolinones) appears.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N-(2-bromophenyl)-3-phenylprop-2-enamide potential
research applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1269319/docs#n-2-bromophenyl-3-phenylprop-2-
enamide-potential-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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